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Compound of Interest

Compound Name: Isoadiantone

CAS No.: 54352-47-5

Cat. No.: B1672208

Get Quote

CAS Number: 54352-47-5 Molecular Formula: C₂₉H₄₈O

This technical guide provides an in-depth overview of Isoadiantone, a triterpenoid compound

of interest for its potential therapeutic properties. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on its chemical identity,

biological activities, and underlying mechanisms of action.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Isoadiantone is presented in Table

1. This data is essential for its identification, handling, and use in experimental settings.
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Property Value Reference

CAS Number 54352-47-5 [1]

Molecular Formula C₂₉H₄₈O [1]

Molecular Weight 412.69 g/mol [1]

Synonyms
(21β)-30-Nor-A'-

neogammaceran-22-one
[1]

Class Triterpenoid [1]

Natural Source
Adiantum capillus-veneris L.

(Maidenhair fern)
[1]

Biological Activity and Mechanism of Action
Isoadiantone has demonstrated notable anti-inflammatory properties. Research indicates that

its mechanism of action involves the modulation of key signaling pathways implicated in the

inflammatory response.

Anti-inflammatory Activity
Studies have shown that Isoadiantone exerts its anti-inflammatory effects by suppressing the

Nuclear Factor-kappa B (NF-κB) signaling pathway.[2] NF-κB is a critical transcription factor

that regulates the expression of numerous pro-inflammatory genes.

The inhibitory action of Isoadiantone on the NF-κB pathway is achieved through the following

mechanisms:

Inhibition of IκBα Phosphorylation and Degradation: Isoadiantone has been observed to

inhibit the tumor necrosis factor-alpha (TNF-α) induced phosphorylation and subsequent

degradation of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm.[2]

Suppression of IKKα/β Phosphorylation: The compound also suppresses the

phosphorylation of IκB kinase (IKK) alpha and beta subunits.[2] IKK is the upstream kinase

responsible for phosphorylating IκBα, marking it for degradation.
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By preventing the degradation of IκBα, Isoadiantone effectively blocks the nuclear

translocation and activation of NF-κB, thereby downregulating the expression of inflammatory

mediators.
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Figure 1. Mechanism of Isoadiantone in the NF-κB signaling pathway.

Potential Hypoglycemic Activity
While direct studies on the hypoglycemic effect of isolated Isoadiantone are limited, the total

alcoholic extract of Adiantum capillus-veneris, from which Isoadiantone is derived, has shown

significant hypoglycemic activity in preclinical models.[1] This suggests that Isoadiantone may

contribute to the observed anti-diabetic effects of the plant extract, warranting further

investigation into its specific role in glucose metabolism.
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Experimental Protocols
Isolation of Isoadiantone from Adiantum capillus-veneris
The following protocol outlines the general steps for the isolation of Isoadiantone based on

published methodologies.[1]

1. Plant Material and Extraction:

Dried and powdered fronds of Adiantum capillus-veneris are used as the starting material.

The powdered plant material is extracted with a suitable solvent, typically 95% ethanol, at

room temperature.

The resulting extract is filtered and concentrated under reduced pressure to yield a crude

alcoholic extract.

2. Fractionation:

The crude extract is suspended in water and partitioned successively with solvents of

increasing polarity, such as hexane, chloroform, and ethyl acetate.

Isoadiantone is typically found in the non-polar hexane fraction.

3. Chromatographic Purification:

The hexane fraction is subjected to column chromatography on silica gel.

The column is eluted with a gradient of solvents, starting with 100% hexane and gradually

increasing the polarity with the addition of ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing Isoadiantone are pooled and further purified by repeated column

chromatography or other techniques like preparative TLC or crystallization to yield pure

Isoadiantone.

4. Structure Elucidation:
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The structure of the isolated compound is confirmed using various spectroscopic techniques,

including:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR): To determine the

chemical structure and stereochemistry.

Infrared (IR) Spectroscopy: To identify functional groups.

Summary of Quantitative Data
The following table summarizes the key quantitative findings related to the biological activity of

Isoadiantone and its source extract.

Activity Test System
Compound/Ext
ract

Result Reference

Anti-

inflammatory

TNF-α-

stimulated cells
Isoadiantone

Inhibition of IκBα

and IKKα/β

phosphorylation

[2]

Hypoglycemic Animal models

A. capillus-

veneris alcoholic

extract

Significant

reduction in

blood glucose

levels

[1]

Conclusion
Isoadiantone is a promising natural product with demonstrated anti-inflammatory activity

mediated through the inhibition of the NF-κB signaling pathway. Its presence in Adiantum

capillus-veneris, a plant with traditional uses for various ailments including diabetes, also

suggests a potential role in glucose regulation that merits further investigation. The

experimental protocols and data presented in this guide provide a foundation for researchers to

explore the full therapeutic potential of this intriguing triterpenoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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